Cas no 313048-95-2 (2-(bromomethyl)-8-methylimidazo1,2-apyridine hydrobromide)

• Product Name: 2-(bromomethyl)-8-methylimidazo1,2-apyridine hydrobromide
• CAS No: 313048-95-2
• MF: C₉H₁₀Br₂N₂
• MW: 305.997100353241
• CID: 4645213
• Update Time: 2025-06-08

2-(bromomethyl)-8-methylimidazo1,2-apyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• MULJSYKHSXJXJY-UHFFFAOYSA-N
• 2-(Bromomethyl)-8-methylimidazo[1,2-a]pyridine Hydrobromide
• 2-(bromomethyl)-8-methylimidazo1,2-apyridine hydrobromide

• Inchi： 1S/C9H9BrN2.BrH/c1-7-3-2-4-12-6-8(5-10)11-9(7)12;/h2-4,6H,5H2,1H3;1H
• InChI Key： OQYIZFXCWRXVRM-UHFFFAOYSA-N
• SMILES： CC1=CC=CN2C=C(CBr)N=C12.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(bromomethyl)-8-methylimidazo1,2-apyridine hydrobromide

Introduction to 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide (CAS No. 313048-95-2)

2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide (CAS No. 313048-95-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromomethyl and methyl substituents on the imidazopyridine scaffold, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide is composed of an imidazopyridine core, which is a well-known heterocyclic system with diverse biological properties. The presence of the bromomethyl group at the 2-position and the methyl group at the 8-position imparts specific functionalities that can influence the compound's reactivity and biological activity. The hydrobromide salt form ensures good solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in signal transduction pathways, such as protein kinases. This property makes it a promising lead compound for the development of targeted therapies for diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic processes. This dual functionality—enzyme inhibition and antimicrobial activity—positions 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide as a multifaceted therapeutic agent with broad applications.

The pharmacokinetic profile of 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide has also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use in drug development. Furthermore, toxicity studies have revealed that 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide has a favorable safety profile at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide in various disease models. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.

In conclusion, 2-(bromomethyl)-8-methylimidazo[1,2-a]pyridine hydrobromide (CAS No. 313048-95-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an enzyme inhibitor and antimicrobial agent makes it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, solidifying its position as a key player in modern medicinal chemistry.